Cas no 1197864-59-7 (N-cyano-N-[2-(4-ethoxyphenyl)-2-oxoethyl]benzamide)

• Product Name: N-cyano-N-[2-(4-ethoxyphenyl)-2-oxoethyl]benzamide
• CAS No: 1197864-59-7
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 6011344
• PubChem ID: 45911992
• Update Time: 2025-06-10

N-cyano-N-[2-(4-ethoxyphenyl)-2-oxoethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Z594698524
• 1197864-59-7
• AKOS034477692
• CHEMBL4535891
• EN300-26577181
• N-cyano-N-[2-(4-ethoxyphenyl)-2-oxoethyl]benzamide

• Inchi： 1S/C18H16N2O3/c1-2-23-16-10-8-14(9-11-16)17(21)12-20(13-19)18(22)15-6-4-3-5-7-15/h3-11H,2,12H2,1H3
• InChI Key： MWPUEYCKANVWSD-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(CN(C#N)C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 308.11609238g/mol
• Monoisotopic Mass: 308.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.4Ų

Additional information on N-cyano-N-[2-(4-ethoxyphenyl)-2-oxoethyl]benzamide

Professional Introduction to Compound with CAS No. 1197864-59-7 and Product Name: N-cyano-N-[2-(4-ethoxyphenyl)-2-oxoethyl]benzamide

The compound with the CAS number 1197864-59-7 and the product name N-cyano-N-[2-(4-ethoxyphenyl)-2-oxoethyl]benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of functional groups such as the cyano group and the benzamide moiety makes it a versatile candidate for further exploration in synthetic chemistry and biological activity studies.

Recent research in the field of cheminformatics has highlighted the importance of heterocyclic compounds in drug design. The N-cyano-N-[2-(4-ethoxyphenyl)-2-oxoethyl]benzamide structure incorporates several key features that make it particularly interesting. The benzamide group is known for its role in various pharmacological activities, including anti-inflammatory and analgesic effects. Additionally, the cyano group can serve as a bioisostere, providing similar electronic properties to other functional groups while potentially enhancing binding affinity to biological targets.

In the context of modern drug discovery, the 4-ethoxyphenyl substituent plays a crucial role in modulating the pharmacokinetic properties of the compound. Ethoxy groups are frequently incorporated into drug molecules to improve solubility and metabolic stability. This feature is particularly relevant in the development of oral formulations, where bioavailability is a critical factor. The combination of these structural elements suggests that N-cyano-N-[2-(4-ethoxyphenyl)-2-oxoethyl]benzamide could exhibit a range of biological activities, making it a promising candidate for further investigation.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting wet-lab experiments. Molecular docking studies have shown that N-cyano-N-[2-(4-ethoxyphenyl)-2-oxoethyl]benzamide may interact with various enzymes and receptors, including those involved in pain signaling and inflammation. These predictions are supported by experimental data from related compounds, which have demonstrated similar interactions. Such findings are crucial for guiding the optimization process and identifying potential lead structures for further development.

The synthesis of N-cyano-N-[2-(4-ethoxyphenyl)-2-oxoethyl]benzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have been employed to streamline the process. These techniques not only improve efficiency but also reduce waste, aligning with green chemistry principles. The synthesis pathway also highlights the compound's potential as a building block for more complex molecules, allowing for structural diversification in drug discovery programs.

In vitro studies have begun to uncover the pharmacological profile of N-cyano-N-[2-(4-ethoxyphenyl)-2-oxoethyl]benzamide. Initial results suggest that it may exhibit inhibitory activity against certain enzymes associated with inflammatory pathways. This aligns with current trends in drug development, where modulating inflammatory responses is a key strategy for treating chronic diseases such as arthritis and autoimmune disorders. Additionally, preliminary toxicity assessments indicate that the compound is well-tolerated at tested doses, suggesting a favorable safety profile.

The role of N-cyano-N-[2-(4-ethoxyphenyl)-2-oxoethyl]benzamide in combinatorial therapy is also an area of active investigation. By combining this compound with other therapeutic agents, researchers aim to enhance overall treatment efficacy while minimizing side effects. Combinatorial approaches are particularly relevant in oncology, where targeting multiple pathways simultaneously can lead to more effective cancer management strategies. The structural features of N-cyano-N-[2-(4-ethoxyphenyl)-2-oxoethyl]benzamide make it an attractive candidate for such applications.

Future directions in research on N-cyano-N-[2-(4-ethoxyphenyl)-2-oxoethyl]benzamide include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in elucidating these interactions. Additionally, preclinical studies will be essential to validate initial findings and assess the compound's efficacy and safety in animal models.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of N-cyano-N-[2-(4-ethoxyphenyl)-2-oxoethyl]benzamide exemplifies this collaborative approach. By integrating knowledge from various fields, researchers can accelerate the discovery and development process, bringing new treatments to patients more quickly. The compound's unique structural features and promising biological activity make it a valuable asset in this endeavor.

In conclusion, N-cyano-N-[2-(4-ethoxyphenyl)-2-oxoethyl]benzamide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its complex structure, characterized by functional groups such as the cyano group and benzamide moiety, makes it a versatile candidate for further exploration. Recent research highlights its potential as an anti-inflammatory agent and its suitability for combinatorial therapy approaches. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in future drug development efforts.